Cas no 2818-58-8 (Phenyl-β-D-galactopyranoside)

• Product Name: Phenyl-β-D-galactopyranoside
• CAS No: 2818-58-8
• MF: C₁₂H₁₆O₆
• MW: 256.251844406128
• MDL: MFCD00063258
• CID: 43445
• PubChem ID: 87575414
• Update Time: 2025-10-17

Phenyl-β-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• phenyl β-D-galactopyranoside
• Phenylgalactoside
• Phenyl beta-D-galactopyranoside
• (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-phenoxyoxane-3,4,5-triol
• 1-Ph-beta-D-Gal
• Phenyl beta-D-galactoside
• Phenyl β-D-galactoside
• PHENYL-B-D-GALACTOPYRANOSIDE(RG)
• PHENYL-BETA-D-GALACTOPYRANOSIDE
• A-D-galactopyranoside
• A-D-galactoside
• -D-Galactopyranoside
• Phenyl
• Phenyl b-D-galactoside
• Phenyl beta
• phenyl-b-d-galactopyranoside
• Phenyl-β-D-galactopyranoside
• P-Gal
• Phenyl b-D-galactopyranoside
• ST50306824
• Phenyl ss-D-galactopyranoside
• beta-D-Galactopyranoside, phenyl
• NEZJDVYDSZTRFS-YBXAARCKSA-N
• (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-phenoxy-tetrahydropyran-3,4,5-triol
• AMY41698
• Phenyl-beta-D-galactopyranoside, >=98% (TLC)
• AS-57732
• 56N
• Phenyl- beta -D-galactopyranoside
• DTXSID501031122
• 2818-58-8
• P1326
• MFCD00063258
• T72221
• EINECS 220-573-2
• NS00083249
• C02578
• A876766
• AKOS016010497
• (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-(phenoxy)oxane-3,4,5-triol
• CHEBI:8098
• BDBM50598580
• Q27107772
• SCHEMBL868746
• CHEMBL4464291
• phenyl beta-D-galactoside; phenyl D-galactoside; phenyl galactoside

• MDL： MFCD00063258
• Inchi： 1S/C12H16O6/c13-6-8-9(14)10(15)11(16)12(18-8)17-7-4-2-1-3-5-7/h1-5,8-16H,6H2/t8-,9+,10+,11-,12-/m1/s1
• InChI Key： NEZJDVYDSZTRFS-YBXAARCKSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)OC1C=CC=CC=1
• BRN： 87518

Computed Properties

• Exact Mass: 256.09500
• Monoisotopic Mass: 256.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.9
• Topological Polar Surface Area: 99.4

Experimental Properties

• Color/Form: White powder
• Density: 1.2993 (rough estimate)
• Melting Point: 146.0 to 149.0 deg-C
• Boiling Point: 359.49°C (rough estimate)
• Flash Point: 245.4±28.7 °C
• Refractive Index: -42 ° (C=2.3, H2O)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 99.38000
• LogP: -1.13470
• Solubility: Not available
• Specific Rotation: -40.5 º (c=2, H2O)
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Phenyl-β-D-galactopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3-10-21
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• Safety Term：S24/25
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Other Chemical Reagents